![molecular formula C20H20N2O4 B11004908 N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine](/img/structure/B11004908.png)
N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine
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Overview
Description
N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine is a synthetic compound that belongs to the class of indole derivatives Indole derivatives are known for their wide range of biological activities and are commonly used in medicinal chemistry
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine typically involves the following steps:
Hydrazinolysis: The ester is then reacted with hydrazine hydrate in methanol to yield 5-(benzyloxy)-1H-indole-3-acetohydrazide.
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine can undergo several types of chemical reactions, including:
Oxidation: The benzyloxy group can be oxidized to form a benzoic acid derivative.
Reduction: The indole ring can be reduced under specific conditions to form a dihydroindole derivative.
Substitution: The benzyloxy group can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).
Major Products
Oxidation: Benzoic acid derivatives.
Reduction: Dihydroindole derivatives.
Substitution: Various substituted indole derivatives.
Scientific Research Applications
N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine has several scientific research applications:
Mechanism of Action
The mechanism of action of N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and molecular targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
[5-(benzyloxy)-1H-indol-1-yl]acetic acid: This compound is similar in structure and has been studied for its enzyme inhibition properties.
N-(2-(5-(benzyloxy)-1H-indol-3-yl)ethyl)acetamide: Another indole derivative with similar biological activities.
Uniqueness
N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}-L-alanine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to interact with a variety of molecular targets makes it a versatile compound for research and development .
Properties
Molecular Formula |
C20H20N2O4 |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
(2S)-2-[[2-(5-phenylmethoxyindol-1-yl)acetyl]amino]propanoic acid |
InChI |
InChI=1S/C20H20N2O4/c1-14(20(24)25)21-19(23)12-22-10-9-16-11-17(7-8-18(16)22)26-13-15-5-3-2-4-6-15/h2-11,14H,12-13H2,1H3,(H,21,23)(H,24,25)/t14-/m0/s1 |
InChI Key |
MDVPJWOGVNSEAW-AWEZNQCLSA-N |
Isomeric SMILES |
C[C@@H](C(=O)O)NC(=O)CN1C=CC2=C1C=CC(=C2)OCC3=CC=CC=C3 |
Canonical SMILES |
CC(C(=O)O)NC(=O)CN1C=CC2=C1C=CC(=C2)OCC3=CC=CC=C3 |
Origin of Product |
United States |
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